Cas no 1207010-50-1 (5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole)

5-(4-Methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole is a substituted imidazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methoxyphenyl group at the 5-position, a methylphenyl substituent at the 1-position, and a methylsulfanyl moiety at the 2-position, contributing to its unique electronic and steric properties. This compound may serve as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. The methoxy and methyl groups enhance lipophilicity, potentially improving membrane permeability, while the thioether functionality offers reactivity for further derivatization. Its well-defined structure makes it suitable for structure-activity relationship studies in medicinal chemistry.
5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole structure
1207010-50-1 structure
Product Name:5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole
CAS No:1207010-50-1
MF:C18H18N2OS
MW:310.413322925568
CID:5450942
Update Time:2025-05-19

5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-methylsulfanylimidazole
    • 5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole
    • Inchi: 1S/C18H18N2OS/c1-13-4-8-15(9-5-13)20-17(12-19-18(20)22-3)14-6-10-16(21-2)11-7-14/h4-12H,1-3H3
    • InChI Key: WKLJYUWSBBMURZ-UHFFFAOYSA-N
    • SMILES: C1(SC)N(C2=CC=C(C)C=C2)C(C2=CC=C(OC)C=C2)=CN=1

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F2964-1205-2μmol
5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole
1207010-50-1 90%+
2μl
$57.0 2023-04-29
Life Chemicals
F2964-1205-5μmol
5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole
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F2964-1205-10μmol
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$69.0 2023-04-29
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F2964-1205-20μmol
5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole
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$79.0 2023-04-29
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F2964-1205-1mg
5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole
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F2964-1205-2mg
5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole
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$59.0 2023-04-29
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F2964-1205-3mg
5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole
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Life Chemicals
F2964-1205-4mg
5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole
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Life Chemicals
F2964-1205-5mg
5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole
1207010-50-1 90%+
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$69.0 2023-04-29
Life Chemicals
F2964-1205-10mg
5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole
1207010-50-1 90%+
10mg
$79.0 2023-04-29

5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole Related Literature

Additional information on 5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole

Comprehensive Overview of 5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole (CAS No. 1207010-50-1)

5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole (CAS No. 1207010-50-1) is a specialized organic compound belonging to the imidazole class, a heterocyclic structure widely utilized in pharmaceuticals, agrochemicals, and material science. This compound features a unique combination of methoxyphenyl, methylphenyl, and methylsulfanyl substituents, which contribute to its distinct chemical properties and potential applications. Researchers and industries are increasingly interested in this molecule due to its structural versatility and relevance in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing demand for imidazole derivatives in medicinal chemistry has placed compounds like 5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole under the spotlight. Its CAS No. 1207010-50-1 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across global supply chains. Recent studies highlight its potential role in anti-inflammatory and antioxidant applications, aligning with the rising interest in small-molecule therapeutics for chronic diseases. Additionally, its methylsulfanyl group may offer unique reactivity in catalysis and material functionalization, making it valuable for advanced R&D projects.

From a synthetic perspective, 5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole exemplifies modern heterocyclic synthesis techniques. Its preparation often involves multicomponent reactions or cross-coupling methodologies, topics frequently searched by chemists in academic and industrial settings. The compound’s methoxy and methyl substituents enhance its solubility and stability, addressing common challenges in drug formulation and delivery systems. These attributes are particularly relevant given the current focus on bioavailability optimization and green chemistry principles in pharmaceutical development.

In the context of AI-driven drug discovery, CAS No. 1207010-50-1 has emerged as a candidate for virtual screening and molecular docking studies. Computational chemists frequently explore its 3D conformational properties to predict interactions with biological targets, a trend reflected in rising searches for QSAR modeling and cheminformatics tools. Furthermore, the compound’s aromatic imidazole core aligns with the search for privileged scaffolds in fragment-based drug design, a hot topic in precision medicine initiatives.

Beyond pharmaceuticals, 5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole may find applications in functional materials, such as organic semiconductors or photocatalysts. Its electron-rich imidazole ring and thioether linkage could facilitate charge transport or light harvesting, addressing key queries in renewable energy research. This multidisciplinary relevance underscores why searches for imidazole-based materials and CAS No. 1207010-50-1 have surged in patent databases and academic literature.

Quality control and analytical characterization of CAS No. 1207010-50-1 rely on advanced techniques like HPLC, NMR, and mass spectrometry, frequently searched terms in analytical chemistry forums. The compound’s high purity grade is essential for reproducible research, reflecting the industry’s emphasis on QC/QA standards. Suppliers often highlight its structural confirmation data to meet the demands of GMP-compliant applications, a critical consideration for contract research organizations (CROs) and pharmaceutical manufacturers.

In summary, 5-(4-methoxyphenyl)-1-(4-methylphenyl)-2-(methylsulfanyl)-1H-imidazole (CAS No. 1207010-50-1) represents a compelling case study in the convergence of medicinal chemistry, materials science, and computational design. Its multifaceted applications and alignment with trending research areas ensure sustained interest across scientific communities, while its well-documented CAS registry facilitates seamless integration into global R&D workflows.

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